Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- structure](https://www.kuujia.com/scimg/cas/100447-44-7x300.png)
100447-44-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
CAS No:100447-44-7
Molecular Formula:C21H25N3O3S
Molecular Weight:399.5065
CID:141113
PubChem ID:424755
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
- 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
- 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
- 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
- AC1L9OID
- LS-33257
- NSC167873
- NSC-167873
- 100447-44-7
- DTXSID20143286
-
- InChIKey: MCDSSYMWAOLDCH-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
- SMILES: C1(S(CCCN2CCC(N3C4C=CC=CC=4NC3=O)CC2)(=O)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 399.16185
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 399.162
- Heavy Atom Count: 28
- Complexity: 634
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- LogP: 3.84920
- PSA: 69.72
- Refractive Index: 1.614
- Density: 1.274
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Related Literature
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Zhong Lian,Min Shi Org. Biomol. Chem., 2012,10, 8048-8050
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Sung-Uk Choi,Sol-Chan Han,Jun-Yeop Lee,Jong-Il Yun J. Anal. At. Spectrom., 2020,35, 2378-2386
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Yingchen Yang,Zirui Lou,Weisheng Lei,Yichen Wang,Rong Liang,Chao Qin,Liping Zhu Sustainable Energy Fuels, 2020,4, 1674-1680
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Christopher M. Hindson,Paul S. Francis,Graeme R. Hanson,Neil W. Barnett Chem. Commun., 2011,47, 7806-7808
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Ping-Chien Wu,Chou-Yen Chen,Chih-Wei Chang New J. Chem., 2018,42, 3459-3464
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Jianguo Wen,Lixin Zhang,Hongwei Li,Chung-Che Chang,Youli Zu,Xiaobo Zhou Mol. BioSyst., 2012,8, 1366-1374
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Elena Longhi,Chad Risko,John Bacsa,Sergei Rigin,Karttikay Moudgil,Tatiana V. Timofeeva Dalton Trans., 2021,50, 13020-13030
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Shao-Wu Zhang,Dong-Dong Shao,Song-Yao Zhang,Yi-Bin Wang Mol. BioSyst., 2014,10, 1400-1408
100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-) Related Products
- 115041-58-2(Benzenamine,4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]-)
- 100447-44-7(2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
- 115041-55-9(Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
- 100447-45-8(2H-Benzimidazol-2-one,1,3-dihydro-1-[1,2,3,6-tetrahydro-1-[3-(phenylthio)propyl]-4-pyridinyl]-)
- 115041-56-0(Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
- 102504-96-1(1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
- 14759-06-9(10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfonyl)-)
- 106939-06-4(10H-Phenothiazine,10-[2-(1-methyl-2-piperidinyl)ethyl]-2-(methylsulfonyl)-, 5-oxide)
- 102505-04-4(1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)
- 22797-20-2(11H-Dibenzo[b,e][1,4]diazepin-11-one,10-[2-(dimethylamino)ethyl]-8-(ethylsulfonyl)-5,10-dihydro-5-methyl-)
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